![molecular formula C9H7F5O B157087 1-(Pentafluorophenyl)-2-propanol CAS No. 1988-60-9](/img/structure/B157087.png)
1-(Pentafluorophenyl)-2-propanol
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 1-(Pentafluorophenyl)-2-propanol, such as Pentafluorophenyl-functional single-chain polymer nanoparticles (SCNPs), has been reported . These SCNPs were prepared through intramolecular thiol-Michael addition crosslinking of thiol-functional precursor copolymers .Chemical Reactions Analysis
Pentafluorophenol can be used as a reactant to synthesize pentafluorophenyl esters . It has also been used in the preparation of SCNPs through intramolecular thiol-Michael addition crosslinking of thiol-functional precursor copolymers .Scientific Research Applications
Supramolecular Chemistry and Host-Guest Interactions
The pentafluorophenyl group’s electron-withdrawing nature affects supramolecular interactions. Researchers study host-guest complexes formed by 1-(Pentafluorophenyl)-2-propanol with other molecules. These complexes play a role in molecular recognition, crystal engineering, and the design of functional materials.
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that compounds with a pentafluorophenyl group, such as 1-(2,3,4,5,6-pentafluorophenyl)-1-propanol, have unique chemical properties and versatile applications . The pentafluorophenyl moiety imparts exceptional reactivity and stability, making it a valuable building block in organic synthesis and materials science .
Mode of Action
The mechanism of action often involves nucleophilic aromatic substitution reactions, facilitated by the electron-withdrawing nature of the pentafluorophenyl group . This compound has been utilized for the synthesis of complex organic molecules, including pharmaceutical intermediates, agrochemicals, and functional materials .
Biochemical Pathways
The presence of this compound in organic transformations enables the introduction of fluorine atoms into target molecules, which can significantly alter their physicochemical properties and biological activities .
Result of Action
It’s known that the introduction of fluorine atoms into target molecules can significantly alter their physicochemical properties and biological activities .
properties
IUPAC Name |
1-(2,3,4,5,6-pentafluorophenyl)propan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F5O/c1-3(15)2-4-5(10)7(12)9(14)8(13)6(4)11/h3,15H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VENFBZQYBFCNLS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=C(C(=C(C(=C1F)F)F)F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1988-60-9 | |
Record name | NSC97017 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=97017 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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